Cas no 724787-12-6 (3-Chloro-6-methoxy-1,5naphthyridin-4-ol)

• Product Name: 3-Chloro-6-methoxy-1,5naphthyridin-4-ol
• CAS No: 724787-12-6
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 2142281
• PubChem ID: 57418810
• Update Time: 2025-10-30

3-Chloro-6-methoxy-1,5naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydroxy-6-methoxy-1,5-naphthyridine
• 3-CHLORO-6-METHOXY-[1,5]-NAPHTHYRIDIN-4-OL
• 3-Chloro-6-methoxy-1,5-naphthyridin-4(1H)-one
• 3-Chloro-6-methoxy-[1,5]naphthyridin-4-ol
• 1,5-Naphthyridin-4-ol, 3-chloro-6-methoxy-
• BBRMUSGOTQCSET-UHFFFAOYSA-N
• 3-chloro-6-(methoxy)-1,5-naphthyridin-4-ol
• 3-chloro-6-(methyloxy)-1,5-naphthyridin-4-ol
• 3-Chloro-6-methoxy-1H-[1,5]naphthyridin-4-one
• 3-chloro-6-(methyloxy)-1,5-naphthyridin-4(1H)-one
• CS-0131399
• starbld0000173
• E81545
• 3-chloro-6-methoxy-1H-1,5-naphthyridin-4-one
• SCHEMBL2768464
• DB-304594
• 724787-12-6
• 3-Chloro-6-methoxy-1,5-naphthyridin-4-ol
• 1073495-87-0
• 3-Chloro-6-methoxy-1,5naphthyridin-4-ol

• Inchi： 1S/C9H7ClN2O2/c1-14-7-3-2-6-8(12-7)9(13)5(10)4-11-6/h2-4H,1H3,(H,11,13)
• InChI Key： BBRMUSGOTQCSET-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(=NC=2C1=O)OC

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-Chloro-6-methoxy-1,5naphthyridin-4-ol

Introduction to 3-Chloro-6-methoxy-1,5naphthyridin-4-ol (CAS No. 724787-12-6) and Its Emerging Applications in Chemical Biology

3-Chloro-6-methoxy-1,5naphthyridin-4-ol, identified by its CAS number 724787-12-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of both chloro and methoxy substituents in its structure enhances its reactivity and functionality, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural framework of 3-Chloro-6-methoxy-1,5naphthyridin-4-ol consists of a fused bicyclic system containing nitrogen atoms at the 1 and 5 positions, with a hydroxyl group at the 4-position and a chloro group at the 3-position. The methoxy group at the 6-position further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This precise arrangement of functional groups makes it an attractive candidate for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 3-Chloro-6-methoxy-1,5naphthyridin-4-ol has emerged as a promising lead compound in this context. Its ability to interact with specific amino acid residues in protein targets has been exploited to develop potent inhibitors with improved selectivity and efficacy. For instance, studies have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. The chloro and methoxy substituents are particularly important for modulating binding affinity and preventing off-target effects.

One of the most compelling aspects of 3-Chloro-6-methoxy-1,5naphthyridin-4-ol is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacokinetic profiles. For example, modifications at the 2-position or introduction of additional heterocycles have led to compounds with improved solubility and metabolic stability. These derivatives are being evaluated in preclinical studies for their potential as therapeutic agents against various diseases.

The compound’s reactivity also makes it a valuable tool for synthetic chemistry applications. The presence of both electrophilic (chloro) and nucleophilic (hydroxyl) centers allows for diverse functionalization strategies, enabling the construction of complex molecular architectures. This property has been utilized to develop novel libraries of bioactive molecules for high-throughput screening campaigns. Such libraries are instrumental in identifying new drug candidates with unique mechanisms of action.

Advances in computational chemistry have further accelerated the development of 3-Chloro-6-methoxy-1,5naphthyridin-4-ol derivatives. Molecular docking studies have been instrumental in predicting binding modes and optimizing interactions with biological targets. These computational approaches have complemented experimental efforts by providing insights into structure-function relationships. For instance, virtual screening has identified key residues in target proteins that are critical for binding affinity, guiding the design of more potent inhibitors.

The role of 3-Chloro-6-methoxy-1,5naphthyridin-4-ol in addressing unmet medical needs cannot be overstated. Its potential applications extend beyond oncology to other areas such as infectious diseases and neurodegenerative disorders. Recent studies have explored its activity against bacterial enzymes involved in DNA replication, highlighting its antimicrobial properties. Additionally, preliminary investigations suggest that it may modulate neurotransmitter receptors, making it a candidate for treating neurological conditions.

The synthesis of 3-Chloro-6-methoxy-1,5naphthyridin-4-ol has been optimized to ensure scalability and cost-effectiveness for industrial applications. Multi-step synthetic routes have been developed that minimize waste generation while maintaining high yields. These sustainable practices align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 3-Chloro-6-methoxy-1,5naphthyridin-4-ol (CAS No. 724787-12-6) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future medical innovations.